HuR-ligand-4
Overview
Description
HuR-ligand-4 is a novel human antigen r (hur) ligand, acting as a hur-rna interferer
Scientific Research Applications
Molecular Interaction and mRNA Stability HuR-ligand-4 is significantly involved in the interaction with nuclear mRNAs containing adenylate-uridylate-rich elements (ARE) in the untranslated regions, leading to the regulation of mRNA stability and translation. HuR, when bound to mRNA, is known to facilitate the nuclear export of the complex, controlling the stability and translation of its ligand message. This interaction is crucial in various cellular processes, including adipogenesis, where HuR regulates the availability of relevant mRNAs for translation, particularly by binding to the C/EBPβ message in 3T3-L1 cells (Jones, Carver, & Pekala, 2007; Gantt et al., 2005).
Protein Interaction and mRNA Regulation HuR-ligand-4's activity is also modulated by its interaction with various mammalian proteins such as SETα, SETβ, pp32, and APRIL. These interactions are essential for HuR's ability to shuttle between the nucleus and the cytoplasm and stabilize mRNA. The inhibition of CRM1, a nuclear export factor, leads to the nuclear retention of HuR and its associated proteins, thereby affecting the nuclear export of ARE-containing mRNAs. This suggests a complex interplay where HuR-ligand interactions modulate HuR's ability to bind target mRNAs in vivo, influencing cellular mRNA stability and translation processes (Brennan, Gallouzi, & Steitz, 2000).
Role in Adipogenesis and Metabolic Function HuR-ligand-4's involvement in adipogenesis is evident from the selective nuclear translocation of the C/EBPβ mRNA by HuR and its subsequent movement to the cytosol during the differentiation process. This selective process is hypothesized to play a role in the onset of adipogenesis. Furthermore, HuR's interaction with the GLUT1 glucose transporter mRNA in adipocytes suggests its contribution to the metabolic function of adipocytes through mediation of post-transcriptional regulatory events (Gantt et al., 2005; Gantt, Cherry, Richardson, Karschner, Atasoy, & Pekala, 2006).
Potential in Cancer Research HuR is overexpressed in several cancers and is involved in the regulation of mRNA stability and translation for many cell types. Its function is associated with its subcellular distribution, transcriptional regulation, and post-translational modifications. HuR regulates target mRNAs by interacting with specific domains of the HuR protein and U- or AU-rich elements (AREs) in the untranslated region of target mRNAs. This has led to suggestions that HuR may have a central tumorigenic activity, making it a potential target in cancer treatment and prognosis evaluation (Wang et al., 2013).
properties
Product Name |
HuR-ligand-4 |
|---|---|
Molecular Formula |
C22H20ClNO4 |
Molecular Weight |
397.855 |
IUPAC Name |
N-(3-Chlorobenzyl)-N-(3,5-dihydroxyphenethyl)-4-hydroxybenzamide |
InChI |
InChI=1S/C22H20ClNO4/c23-18-3-1-2-16(10-18)14-24(22(28)17-4-6-19(25)7-5-17)9-8-15-11-20(26)13-21(27)12-15/h1-7,10-13,25-27H,8-9,14H2 |
InChI Key |
QVZAHGJQJRJFET-UHFFFAOYSA-N |
SMILES |
O=C(N(CC1=CC=CC(Cl)=C1)CCC2=CC(O)=CC(O)=C2)C3=CC=C(O)C=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
HuR-ligand-4; HuR ligand-4; HuRligand-4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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